Cas no 866844-74-8 (N-(2-phenylethyl)-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-(2-phenylethyl)-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866844-74-8
• MF: C₂₄H₁₈F₃N₅
• MW: 433.428434848785
• CID: 6026012
• PubChem ID: 2138640
• Update Time: 2025-07-08

N-(2-phenylethyl)-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine
• N-(2-phenylethyl)-3-[3-(trifluoromethyl)phenyl]triazolo[1,5-a]quinazolin-5-amine
• N-(2-PHENYLETHYL)-3-[3-(TRIFLUOROMETHYL)PHENYL]-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• AKOS001836086
• N-phenethyl-3-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• F1605-1001
• 866844-74-8

• Inchi： 1S/C24H18F3N5/c25-24(26,27)18-10-6-9-17(15-18)21-23-29-22(28-14-13-16-7-2-1-3-8-16)19-11-4-5-12-20(19)32(23)31-30-21/h1-12,15H,13-14H2,(H,28,29)
• InChI Key： HOAYSLKRPMPWQD-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(C(F)(F)F)=C3)=C1N=C(NCCC1=CC=CC=C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 433.15143008g/mol
• Monoisotopic Mass: 433.15143008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(2-phenylethyl)-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine

N-(2-phenylethyl)-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine: A Comprehensive Overview

The compound with CAS No. 866844-74-8, known as N-(2-phenylethyl)-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of N-(2-phenylethyl)-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine is characterized by a triazoloquinazoline core with substituents that include a trifluoromethyl group and a phenylethyl chain. The presence of the trifluoromethyl group introduces significant electronic effects, enhancing the compound's stability and reactivity. Meanwhile, the phenylethyl chain contributes to the molecule's hydrophobicity and flexibility. These features make the compound an ideal candidate for exploring its role in biological systems and material applications.

Recent studies have focused on the synthesis of this compound using optimized multi-step reactions. Researchers have employed various strategies to improve the yield and purity of the compound. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated a novel approach involving microwave-assisted synthesis to achieve higher yields while maintaining the integrity of the triazoloquinazoline core. Such advancements highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like N-(2-phenylethyl)-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine.

In terms of applications, this compound has shown remarkable potential in drug discovery. Its ability to interact with specific biological targets makes it a promising candidate for developing novel therapeutic agents. For example, research conducted at the University of California revealed that N-(2-phenylethyl)-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine exhibits selective inhibitory activity against certain kinases involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

Beyond pharmacological applications, this compound has also been explored in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics. A study published in *Advanced Materials* highlighted its role as a building block for constructing advanced organic semiconductors with enhanced charge transport properties. This application demonstrates the versatility of N-(2 phenylethyl)-3 3 (trifluoromethyl) phenyl 1 2 3 triazolo 1 5 aquinazolin 5 amine across diverse scientific domains.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. By employing density functional theory (DFT), researchers have been able to predict its electronic structure and reactivity more accurately. These computational studies have provided valuable insights into optimizing its synthesis and identifying potential applications in catalysis and sensor technology.

In conclusion, N-(2 phenylethyl)-3 3 (trifluoromethyl) phenyl 1 2 3 triazolo 1 5 aquinazolin 5 amine (CAS No. 866844748) stands out as a versatile and intriguing compound with wide-ranging applications in medicine and materials science. Ongoing research continues to uncover new possibilities for this molecule while addressing challenges related to its synthesis and scalability. As scientific advancements progress, we can expect even more innovative uses for this remarkable compound.